2,3-Dimethylquinoxaline-6-carbohydrazide
Overview
Description
2,3-Dimethylquinoxaline-6-carbohydrazide (DMQC) is an organic compound that has been studied extensively in scientific research. DMQC is a heterocyclic compound, containing both a quinoxaline and a carbohydrazide group. It has been used as a building block in the synthesis of various heterocyclic compounds, and has been studied for its potential applications in various areas such as drug synthesis, bio-catalysis, and materials science.
Scientific Research Applications
Antifungal Activity
2,3-Dimethylquinoxaline exhibits significant antifungal activity. A study demonstrated its effectiveness against a range of pathogenic fungi, including six Candida species, two Aspergillus species, one Cryptococcus species, and one Trichophyton species. Its in vivo efficacy was also confirmed against oral candidiasis in a mice model (Alfadil et al., 2021).
Antimicrobial Properties
Quinoxaline derivatives, including 2,3-Dimethylquinoxaline, have shown notable antimicrobial properties. The synthesis of novel quinoxaline carboxylic acid derivatives revealed their potential in antimicrobial applications, particularly against various microbial strains (El-Gaby et al., 2002).
Biological Activity Analysis
Studies involving mass spectrometry and negative ion capture of slow electrons on 2,3-dimethylquinoxaline molecules found that they possess antimicrobial, antifungal, bactericidal, and preservative properties, highlighting their widespread use in medicine and food industry (Tayupov et al., 2021).
Synthesis for Anticancer Evaluation
Synthesis of hydrazone derivatives of 2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbohydrazide, a related compound, showed promising cytotoxicity against human tumor cell lines, particularly ovarian cancer cell lines (Terzioğlu & Gürsoy, 2003).
Degradation Studies
Research on the bacterial degradation of riboflavin led to the study of 6,7-dimethylquinoxaline-2,3-diol, a degradation product of riboflavin, uncovering its metabolic pathways in bacteria (Barz & Stadtman, 2004).
Synthesis for Antimicrobial and Antioxidant Activities
The synthesis of new indolo[2,3-c]isoquinolinyl pyrazoles and oxadiazoles, containing a quinoxaline unit, revealed their potential in antimicrobial and antioxidant applications (Saundane et al., 2013).
Properties
IUPAC Name |
2,3-dimethylquinoxaline-6-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O/c1-6-7(2)14-10-5-8(11(16)15-12)3-4-9(10)13-6/h3-5H,12H2,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFXZXXOQYGNMGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)C(=O)NN)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401223665 |
Source
|
| Record name | 2,3-Dimethyl-6-quinoxalinecarboxylic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401223665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
134531-65-0 |
Source
|
| Record name | 2,3-Dimethyl-6-quinoxalinecarboxylic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=134531-65-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Dimethyl-6-quinoxalinecarboxylic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401223665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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